Cas no 874805-27-3 (N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 874805-27-3
• MF: C₂₂H₂₃N₃O₇
• MW: 441.433925867081
• CID: 5823661
• PubChem ID: 16194960
• Update Time: 2025-10-29

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(1,3-benzodioxol-5-ylmethyl)-N-[[3-(4-methoxybenzoyl)-1,3-oxazolidin-2-yl]methyl]oxamide
• HMS2719K23
• MLS000624341
• AKOS024614212
• SR-01000016726
• F1843-0425
• 874805-27-3
• SR-01000016726-1
• SMR000323643
• CHEMBL1502393
• N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{[3-(4-methoxybenzoyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((3-(4-methoxybenzoyl)oxazolidin-2-yl)methyl)oxalamide
• N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C22H23N3O7/c1-29-16-5-3-15(4-6-16)22(28)25-8-9-30-19(25)12-24-21(27)20(26)23-11-14-2-7-17-18(10-14)32-13-31-17/h2-7,10,19H,8-9,11-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key： GSZBZVUDWSFUBO-UHFFFAOYSA-N
• SMILES： C(NCC1N(C(=O)C2=CC=C(OC)C=C2)CCO1)(=O)C(NCC1=CC=C2OCOC2=C1)=O

Computed Properties

• Exact Mass: 441.15360008g/mol
• Monoisotopic Mass: 441.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 874805-27-3, named N'-(2H-1,3-benzodioxol-5-yl)methyl-N-{3-(4-methoxybenzoyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzodioxole ring system, an oxazolidine moiety, and a methoxybenzoyl group. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug discovery. The benzodioxole ring system is known for its ability to act as a bioisostere of aromatic rings, offering enhanced stability and bioavailability in certain drug candidates. In the case of this compound, the benzodioxole group is further substituted with a methyl group at the 5-position, which may influence its interaction with biological targets such as enzymes or receptors.

The oxazolidine moiety in this compound plays a critical role in its functionality. Oxazolidines are five-membered heterocycles that are often used as scaffolds in medicinal chemistry due to their ability to form hydrogen bonds and participate in π-interactions. The presence of a methoxybenzoyl group attached to the oxazolidine ring adds further complexity to the molecule, potentially enhancing its selectivity and potency when interacting with biological systems.

One of the most intriguing aspects of this compound is its application in the development of peptide-based drugs. The ethanediamide backbone suggests that this molecule could serve as a linker or spacer in peptide synthesis, facilitating the construction of larger biomolecules with precise functionalization. Recent advancements in peptide therapeutics have underscored the importance of such linkers in achieving optimal pharmacokinetic profiles and minimizing immunogenicity.

Moreover, the combination of benzodioxole, oxazolidine, and methoxybenzoyl groups in this compound makes it a promising candidate for use in drug delivery systems. The ability to modulate these groups through chemical synthesis allows for fine-tuning of properties such as solubility, permeability, and stability. This versatility positions the compound as a valuable tool in the design of targeted drug delivery systems.

From a synthetic standpoint, the preparation of this compound involves a series of well-established organic reactions. The construction of the benzodioxole ring typically involves oxidative coupling or cyclization reactions, while the formation of the oxazolidine moiety often employs nucleophilic attack mechanisms. The introduction of the methoxybenzoyl group requires careful control over reaction conditions to ensure regioselectivity and yield optimization.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases. Proteases are key enzymes involved in various pathological processes, including inflammation and cancer progression. By inhibiting these enzymes, compounds like this one could potentially serve as leads for developing novel therapeutic agents.

Another area where this compound shows promise is in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry applications. For instance, it could be employed as a building block for self-assembled monolayers or stimuli-responsive materials.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve scalability and reduce costs. Additionally, efforts are being made to explore its potential applications in other areas such as agrochemicals and diagnostics. Collaborative efforts between chemists and biologists are expected to unlock new insights into its functionality and utility.

In conclusion, CAS No. 874805-27-3 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure endows it with properties that make it an attractive candidate for both academic research and industrial development. As our understanding of its capabilities continues to grow, so too will its impact on advancing scientific knowledge and technological innovation.